Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate

• IUPAC Name: tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate
• InChI: InChI=1S/C12H23NO3/c1-11(2,3)16-10(14)8-12(9-13)4-6-15-7-5-12/h4-9,13H2,1-3H3
• InChI Key: CNKWERAPPAUXLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC1(CCOCC1)CN
• Molecular Formula: C12H23NO3
• Molecular Weight: 229.32 g/mol

Description

Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate, also known as Boc-4-amino-1-methyl-2-oxa-4-pentanoic acid, is a chemical compound commonly used in scientific research. It belongs to the class of amino acid derivatives and is widely used in the synthesis of peptides and proteins.

Mechanism of Action

The mechanism of action of Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid is not well understood. However, it is believed to act as a prodrug, which is a compound that is inactive until it is metabolized in the body. Once metabolized, Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid is thought to act as a substrate for enzymes involved in the synthesis of peptides and proteins.
Biochemical and Physiological Effects:
Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid has no known biochemical or physiological effects on its own. However, it is commonly used as a building block for the synthesis of peptides and proteins, which can have a wide range of biochemical and physiological effects depending on the specific compound being synthesized.

Advantages and Limitations for Lab Experiments

One advantage of using Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid in lab experiments is its versatility. It can be modified to introduce various functional groups, making it useful in a wide range of research applications. However, one limitation of using Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid is its relatively high cost compared to other building blocks for peptide and protein synthesis.

Future Directions

For the use of Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid include the development of new methods for peptide and protein synthesis, modification to introduce new functional groups, and the development of new drug delivery systems or diagnostic tools.

Synthesis Methods

The synthesis of Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid involves the reaction of tert-butyl 2-bromoacetate with 4-(aminomethyl)oxan-4-ol in the presence of a base such as sodium hydride or potassium carbonate. The reaction yields tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate, which is then treated with trifluoroacetic acid to remove the tert-butyl protecting group, resulting in the final product, Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid.

Scientific Research Applications

Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid is commonly used in scientific research as a building block for the synthesis of peptides and proteins. It is also used in the development of pharmaceuticals and biologically active compounds. Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid is a versatile compound that can be modified to introduce various functional groups, making it useful in a wide range of research applications.